N-[3-(1H-imidazol-1-yl)propyl]-2-(2-phenylethyl)benzamide

• IUPAC Name: N-(3-imidazol-1-ylpropyl)-2-(2-phenylethyl)benzamide
• InChI: InChI=1S/C21H23N3O/c25-21(23-13-6-15-24-16-14-22-17-24)20-10-5-4-9-19(20)12-11-18-7-2-1-3-8-18/h1-5,7-10,14,16-17H,6,11-13,15H2,(H,23,25)
• InChI Key: ZWELKNKZGNKDIU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC2=CC=CC=C2C(=O)NCCCN3C=CN=C3
• Molecular Formula: C21H23N3O
• Molecular Weight: 333.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-[3-(1H-imidazol-1-yl)propyl]-2-(2-phenylethyl)benzamide involves intricate chemical procedures that yield various derivatives with potential biological activities. For instance, the synthesis and cardiac electrophysiological activity of 18 N-substituted imidazolylbenzamides or benzene-sulfonamides have been studied, showing that compounds with the 1H-imidazol-1-yl moiety can exhibit significant class III electrophysiological activity (Morgan et al., 1990). Another study on the synthesis and structural properties of novel compounds, including 5-Benzyl-4-[3-(1H-imidazol-1-yl)propyl]-2H-1,2,4-triazol-3(4H)-ones, further underscores the complexity and potential of these derivatives (Ünver et al., 2009).

Molecular Structure Analysis

The molecular structure of these compounds is characterized using advanced spectroscopic and analytical techniques. For instance, DFT calculations and X-ray crystallography have been utilized to deduce the structure of novel compounds, showing how computational and experimental methods can provide insights into the electronic and structural configurations of these molecules (Ünver et al., 2009).

Chemical Reactions and Properties

The chemical reactivity of N-[3-(1H-imidazol-1-yl)propyl]-2-(2-phenylethyl)benzamide derivatives involves interactions and transformations that are significant for their biological applications. Studies have shown that these compounds can undergo various reactions, leading to the synthesis of derivatives with potent biological activities (Morgan et al., 1990).

Physical Properties Analysis

Physical properties such as solubility, melting point, and stability under different conditions are crucial for the practical application of these compounds. While specific data on N-[3-(1H-imidazol-1-yl)propyl]-2-(2-phenylethyl)benzamide is limited, related studies provide a foundation for understanding the physical characteristics of similar compounds (Ünver et al., 2009).

Chemical Properties Analysis

The chemical properties, including reactivity with other substances, stability, and degradation pathways, are fundamental for comprehending the behavior of these compounds in various environments. Studies on related molecules highlight the importance of these properties in determining the compounds' suitability for specific applications (Morgan et al., 1990).